Cas no 1263314-13-1 (4,6-dichloro-5-ethyl-2-(methylsulfanyl)pyrimidine)

4,6-dichloro-5-ethyl-2-(methylsulfanyl)pyrimidine structure
1263314-13-1 structure
Product Name:4,6-dichloro-5-ethyl-2-(methylsulfanyl)pyrimidine
CAS No:1263314-13-1
MF:C7H8Cl2N2S
MW:223.122817993164
CID:1219988
PubChem ID:58269863
Update Time:2025-04-20

4,6-dichloro-5-ethyl-2-(methylsulfanyl)pyrimidine Chemical and Physical Properties

Names and Identifiers

    • 4,6-dichloro-5-ethyl-2-(methylsulfanyl)pyrimidine
    • DB-357698
    • SCHEMBL12661853
    • 4,6-dichloro-5-ethyl-2-(methylthio)pyrimidine
    • 1263314-13-1
    • Inchi: 1S/C7H8Cl2N2S/c1-3-4-5(8)10-7(12-2)11-6(4)9/h3H2,1-2H3
    • InChI Key: OTJNGWSCGTTXQV-UHFFFAOYSA-N
    • SMILES: ClC1C(=C(N=C(N=1)SC)Cl)CC

Computed Properties

  • Exact Mass: 221.9785248g/mol
  • Monoisotopic Mass: 221.9785248g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 12
  • Rotatable Bond Count: 2
  • Complexity: 135
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.8
  • Topological Polar Surface Area: 51.1Ų
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